2-((5-(4-bromophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[5-(4-bromophenyl)-1-phenylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C22H22BrN3OS/c23-18-11-9-17(10-12-18)20-15-24-22(26(20)19-7-3-1-4-8-19)28-16-21(27)25-13-5-2-6-14-25/h1,3-4,7-12,15H,2,5-6,13-14,16H2
• InChI Key: BCYREJGNLBJKBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C22H22BrN3OS
• Molecular Weight: 456.4 g/mol

Description

2-((5-(4-bromophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BRD-K4477 and is primarily used in scientific research to investigate its mechanism of action and its effects on biochemical and physiological processes.

Scientific Research Applications

Anticholinesterase Activities

One significant application of derivatives related to 2-((5-(4-bromophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is in the field of anticholinesterase activity. A study synthesized various derivatives and evaluated their ability to inhibit acetylcholinesterase, a key enzyme in the nervous system. The research highlighted compounds with methyl and chloro substituents showing the highest anticholinesterase activity (Mohsen et al., 2014).

Antibacterial and Antifungal Applications

Several studies have synthesized derivatives and evaluated them for antibacterial and antifungal activities. For instance, pyrimidine imines and thiazolidinones containing piperidine derivatives were synthesized and demonstrated significant antimicrobial activity (Merugu, Ramesh, & Sreenivasulu, 2010). Another study synthesized 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines, which exhibited comparable antibacterial activity to standard drugs like Streptomycin and antifungal activity against Fluconazole (Reddy & Reddy, 2010).

Potential Anticancer Applications

Compounds related to 2-((5-(4-bromophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone have shown promise in anticancer applications. For example, a method for assembling the imidazo[2,1-b][1,3]thiazole system was proposed, where certain derivatives demonstrated moderate ability to suppress the growth of kidney cancer cells (Potikha & Brovarets, 2020).

Heme Oxygenase Inhibition

Another area of research is the inhibition of heme oxygenases. A series of 1‐aryl‐2‐(1H‐imidazol‐1‐yl/1H‐1,2,4‐triazol‐1‐yl)ethanones and derivatives have been designed and synthesized for this purpose, showing potent inhibition of heme oxygenases, suggesting potential pharmacological and therapeutic applications (Roman et al., 2010).